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Compound of Interest

Compound Name: Cariprazine D6

Cat. No.: B3026031

This document provides essential safety and logistical information for the proper disposal of
Cariprazine D6 in a laboratory setting. The following procedures are designed to ensure the
safety of researchers, scientists, and drug development professionals while maintaining
compliance with environmental regulations. Cariprazine D6, like its non-deuterated
counterpart, is classified as a hazardous substance and must be handled accordingly.

Hazard Identification and Classification

Cariprazine D6 is a deuterated form of Cariprazine, an atypical antipsychotic. For disposal
purposes, it should be handled based on the hazard profile of the parent compound.

o Primary Hazard: Safety Data Sheets (SDS) classify Cariprazine and its deuterated form as
suspected of damaging fertility or the unborn child (Reproductive toxicity, Category 2 / H361).

[1][2]

o Other Potential Hazards: The non-deuterated form, Cariprazine hydrochloride, is listed as
acutely toxic if swallowed, inhaled, or in contact with skin, and can cause serious eye and
skin irritation.[3]

o Environmental Hazard: It is crucial to prevent this compound from entering sewer systems or
surface and ground water.[1][3]

Due to these hazards, Cariprazine D6 must be disposed of as hazardous chemical waste, not
as common trash or via drain disposal.
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Regulatory Waste Classification

While specific waste codes may vary by jurisdiction, pharmaceutical waste with reproductive
toxicity is typically regulated. Laboratory personnel must consult with their institution's
Environmental Health and Safety (EHS) department to determine the precise waste codes
(e.g., under the Resource Conservation and Recovery Act - RCRA in the United States).

Parameter Classification/Guideline Source

Hazard Classification Reproductive Toxicity 2 (H361)  Safety Data Sheet

Approved Waste Disposal
Disposal Route Plant / Hazardous Waste SDS, General Guidance

Incineration

Do not allow to enter
Environmental Precaution sewers/surface or ground Safety Data Sheet

water.

) Institutional EHS, Local, State, )
Regulatory Oversight ] Standard Practice
and Federal Regulations

Step-by-Step Disposal Protocol

This protocol outlines the standard procedure for disposing of pure Cariprazine D6,
contaminated materials, and solutions.

Step 1: Segregate the Waste
o Immediately segregate all Cariprazine D6 waste from non-hazardous waste streams.

e This includes:

[¢]

Expired or unused pure compound.

o

Contaminated personal protective equipment (PPE) such as gloves and lab coats.

o

Contaminated lab supplies (e.g., weigh boats, pipette tips, vials).
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o Solutions containing Cariprazine D6.

Step 2: Use Designated Hazardous Waste Containers

» Place all solid waste, including contaminated PPE and supplies, into a dedicated, properly
labeled hazardous waste container. The container should be sealable and made of a
material compatible with the chemical.

o Collect liquid waste in a separate, sealed, and clearly labeled hazardous waste container. Do
not mix with other incompatible waste streams.

Step 3: Label the Waste Container Correctly

Label the container clearly with the words "Hazardous Waste."

Identify the contents fully: "Cariprazine D6 Waste" and list any solvents or other chemicals
present in the container.

Indicate the specific hazards (e.g., "Reproductive Toxin," "Acutely Toxic").

Record the accumulation start date.

Step 4: Store Waste Safely Before Pickup

o Store the sealed waste container in a designated satellite accumulation area within the
laboratory.

o Ensure the storage area is secure, away from drains, and not in a location where it could be
easily overturned.

o Follow all institutional guidelines for temporary waste storage.

Step 5: Arrange for Disposal

o Contact your institution's EHS department to schedule a pickup for the hazardous waste.

e Do not attempt to dispose of the waste through a third-party vendor without EHS approval.
EHS will ensure the waste is transported to an approved hazardous waste management
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facility, where it will typically be destroyed via incineration.
Accidental Spill Protocol
In the event of a spill, follow these procedures:
o Evacuate and Secure: Alert others in the area and restrict access to the spill location.

o Wear Appropriate PPE: At a minimum, wear a lab coat, safety goggles, and two pairs of
chemical-resistant gloves.

e Contain the Spill:

o For solid spills: Gently cover the powder with an absorbent material to avoid generating
dust.

o For liquid spills: Cover with a suitable absorbent material (e.g., chemical absorbent pads,
kitty litter).

o Clean the Spill: Carefully collect the absorbent material and spilled substance using spark-
proof tools and place it into a designated hazardous waste container.

o Decontaminate the Area: Clean the spill area with an appropriate solvent or detergent
solution, and dispose of all cleaning materials as hazardous waste.

e Report the Incident: Report the spill to your laboratory supervisor and EHS department, as
required by institutional policy.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Cariprazine D6 waste.
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Caption: Workflow for the safe disposal of Cariprazine D6 waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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